2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene

• CAS No.: 118472-97-2
• Molecular Formula: C13H22O5
• Molecular Weight: 258.31 g/mol
• IUPAC Name: 2,5,8,11,14-pentaoxabicyclo[13.2.1]octadec-16-ene
• InChI: InChI=1S/C13H22O5/c1-2-13-11-12(1)17-9-7-15-5-3-14-4-6-16-8-10-18-13/h1-2,12-13H,3-11H2
• InChI Key: QNFBDQJMWRJUIS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOC2CC(C=C2)OCCOCCO1

Description

2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene is a chemical compound known for its unique structure and properties. This compound is characterized by a bicyclic framework with multiple oxygen atoms, making it an interesting subject of study in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene typically involves the cyclization of linear polyethers. The reaction conditions often require the presence of strong acids or bases to facilitate the cyclization process. The specific reagents and conditions can vary, but common methods include the use of sulfuric acid or sodium hydroxide as catalysts.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions under controlled conditions. The use of continuous flow reactors and optimized reaction parameters can enhance the yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: Substitution reactions can occur at the oxygen atoms or carbon atoms in the bicyclic framework.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may require the use of halogens or other electrophilic reagents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or ethers.

Scientific Research Applications

2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a useful probe in biological studies.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s multiple oxygen atoms can form hydrogen bonds and other interactions, influencing biological pathways and chemical reactions.

Comparison with Similar Compounds

Similar Compounds

• 2,5,8,11,14-Pentaoxahexadecan-16-ol
• 2,5,8,11,14-Pentaoxahexadecan-16-al

Uniqueness

2,5,8,11,14-Pentaoxabicyclo[13.2.1]octadec-16-ene is unique due to its bicyclic structure, which imparts distinct chemical and physical properties compared to linear polyethers. This uniqueness makes it valuable in various applications where specific structural features are required.